N,N-Dimethyl-L-tryptophan Hydrochloride

• Molecular Formula: C13H16N2O2
• Molecular Weight: 232.28 g/mol
• InChI: InChI=1S/C13H16N2O2/c1-15(2)12(13(16)17)7-9-8-14-11-6-4-3-5-10(9)11/h3-6,8,12,14H,7H2,1-2H3,(H,16,17)/t12-/m0/s1
• InChIKey: SOSHNYKNINOSTB-LBPRGKRZSA-N

N,N-Dimethyl-L-tryptophan Hydrochloride: Procurement-Grade Overview for Analytical and Biosynthetic Research

N,N-Dimethyl-L-tryptophan Hydrochloride (CAS: 2253893-37-5) is a synthetic Nα,Nα-dimethylated derivative of the essential amino acid L-tryptophan, characterized by the substitution of two methyl groups on the α-amino nitrogen [1]. This compound exists as a hydrochloride salt (molecular formula C13H17ClN2O2, molecular weight 268.7 g/mol) and is primarily categorized as a tryptamine-class analytical reference standard . It is a structurally distinct entity from N,N-dimethyltryptamine (DMT), possessing a carboxylic acid moiety that fundamentally alters its physicochemical properties and metabolic fate compared to decarboxylated tryptamines. The hydrochloride salt form enhances aqueous solubility and solid-state stability relative to the free base, making it suitable for quantitative analytical method development, enzymatic substrate studies, and as a reference material for natural product identification.

Analytical reference standard for metabolomics and forensic analysis

Tool for biosynthetic pathway studies (DMT/psilocybin production)

Probe for tryptophan metabolism without serotonin pathway confounding

• [1] PubChem. N,N-Dimethyl-L-tryptophan hydrochloride. CID 13946332. View Source

N,N-Dimethyl-L-tryptophan Hydrochloride: Why L-Tryptophan, DMT, and Other Tryptamine Analogs Cannot Be Interchanged

Generic substitution among tryptophan derivatives fails due to distinct stereoelectronic properties and divergent metabolic pathway routing. L-Tryptophan serves as a promiscuous precursor feeding into serotonin, melatonin, kynurenine, and DMT biosynthetic branches [1]; however, the α-N,N-dimethylation in N,N-Dimethyl-L-tryptophan prevents decarboxylation by aromatic L-amino acid decarboxylase (AADC), effectively blocking conversion to psychoactive tryptamines [2]. Conversely, N,N-dimethyltryptamine (DMT) lacks the carboxylic acid group and exhibits potent 5-HT receptor agonism, whereas the target compound retains the zwitterionic character and polarity of an amino acid. This structural divergence produces fundamentally different chromatographic retention behavior, receptor binding profiles, and metabolic stability [3]. Consequently, using L-tryptophan, DMT, or 5-methoxytryptamine as analytical surrogates or experimental substitutes yields invalid quantification and misinterpreted biochemical outcomes.

Metabolic fate

N,N-dimethylation redirects decarboxylation to DMT, not serotonin; generic tryptophan follows the serotonin pathway.

Enzyme interaction

IDO1-mediated metabolism may not occur with N-methylated analogs, altering kynurenine pathway engagement vs. L-tryptophan.

Biosynthetic role

Direct intermediate for DMT biosynthesis via TrpM; non-methylated tryptophan does not serve this role.

• [1] Frontiers in Neuroscience. Dietary tryptophan as precursor for serotonin, melatonin, DMT, and bufotenine synthesis. Front Neurosci. 2018;12:232. View Source
• [2] US Patent Application 20230242919. Enzymes and regulatory proteins in tryptamine metabolism. View Source
• [3] SIELC Technologies. HPLC Separation of Biogenic Amines on Primesep 100 Column. Application Note, April 30, 2020. View Source

N,N-Dimethyl-L-tryptophan Hydrochloride: Quantitative Differentiation Evidence Versus Closest Analogs

Chromatographic Resolution: Baseline Separation from L-Tryptophan and DMT Under Validated HPLC Conditions

N,N-Dimethyl-L-tryptophan achieves baseline resolution from its closest structural analogs—L-tryptophan, tryptamine, serotonin, and N,N-dimethyltryptamine—using a Primesep 100 mixed-mode column under MS-compatible gradient conditions. This separation is not achievable with conventional reverse-phase C18 columns due to similar hydrophobicity among these biogenic amines [1]. The validated method provides distinct retention times for each analyte, enabling unambiguous quantification in complex biological matrices without co-elution artifacts.

Solubility & Physical State

Class-level

Solid hydrochloride salt; soluble in DMSO and water vs. freebase L-tryptophan with different solubility constraints

Supports sample preparation and method standardization.

Class-level inference; vendor specifications.

Evidence Dimension	Chromatographic resolution (peak separation)
Target Compound Data	N,N-dimethyltryptophan elutes as a resolved peak distinct from L-tryptophan, serotonin, tryptamine, N,N-dimethyltryptamine, and N,N-dimethyl-5-methoxytryptamine
Comparator Or Baseline	L-Tryptophan, Serotonin, Tryptamine, N,N-Dimethyltryptamine, N,N-Dimethyl-5-methoxytryptamine (each with distinct retention times)
Quantified Difference	Baseline resolution of all six compounds achieved; conventional reverse-phase fails to separate this mixture
Conditions	Primesep 100 column (4.6×150 mm, 5 µm); gradient MeCN 40-50% over 15 min; ammonium formate pH 3.0 gradient 20-80 mM; flow rate 1.0 mL/min; UV detection at 280 nm; MS-compatible mobile phase

Why This Matters

This validated separation capability is essential for laboratories requiring accurate quantification of this compound in the presence of structurally similar tryptophan metabolites, avoiding false-positive identification that would occur with non-validated generic methods.

• [1] SIELC Technologies. HPLC Method for Analysis of Tryptophan, Serotonin, N,N-Dimethyltryptamine, Tryptamine, N,N-Dimethyl-5-methoxytryptamine, N,N-dimethyltryptophan. Application Note, April 30, 2020. View Source

Enzymatic Substrate Specificity: TrpM Methyltransferase Catalytic Products and Yields

The tryptophan methyltransferase TrpM catalyzes sequential N-methylation of L-tryptophan, producing N-methyltryptophan (NMTP) as the monomethylated product, N,N-dimethyltryptophan (DMTP) as the dimethylated product, and N,N,N-trimethyltryptophan (TMTP) as the trimethylated product [1]. This enzymatic cascade provides a defined biosynthetic route to the target compound that is chemically orthogonal to synthetic methylation approaches. The patent documentation establishes that TrpM's substrate scope includes not only native L-tryptophan but also non-native substrates such as 4-hydroxytryptophan [2], positioning N,N-dimethyltryptophan as a key intermediate in engineered biosynthetic pathways.

In Vivo Growth Comparison

Class-level

N-methyl-L-tryptophan promoted growth without affecting sleep/wakefulness, unlike L-tryptophan

Distinguishes N-methylated tryptophan effects from serotonin-mediated pathways.

Inferred from mono-methylated analog data.

Evidence Dimension	Enzymatic methylation product distribution
Target Compound Data	N,N-Dimethyltryptophan (DMTP) produced as the dimethylated intermediate
Comparator Or Baseline	L-Tryptophan (unmethylated substrate) → NMTP (monomethyl) → DMTP (dimethyl) → TMTP (trimethyl)
Quantified Difference	Sequential methylation: 0 methyl → 1 methyl → 2 methyl → 3 methyl; conversion yields and ratios depend on enzyme variant and reaction conditions
Conditions	In vitro enzymatic assay using recombinant TrpM (tryptophan methyltransferase); S-adenosylmethionine (AdoMet) as methyl donor

Why This Matters

Researchers engineering biosynthetic routes to tryptamine derivatives require this compound as a pathway intermediate standard for quantifying methyltransferase activity and optimizing reaction yields.

• [1] US Patent Application 20230242919. Enzymes and regulatory proteins in tryptamine metabolism. View Source
• [2] Biotechnology Progress. Evaluation of TrpM and PsiD substrate promiscuity reveals new biocatalytic capabilities. 2024;40(5):e3492. View Source

Plant Physiological Activity: Inhibition of Auxin-Enhanced Ethylene Production

N,N-Dimethyltryptophan has been identified as an endogenous compound in Sequoia sempervirens tissues that inhibits auxin-enhanced ethylene production [1]. This functional activity distinguishes it from L-tryptophan, which serves primarily as a biosynthetic precursor rather than a signaling modulator in this context. Quantitative analysis revealed that wounding of young Sequoia cuttings without IBA treatment triggered a transient increase in IAA, IAAsp, and N,N-dimethyltryptophan levels, while mature cuttings exhibited a dramatic increase specifically in N,N-dimethyltryptophan levels [1].

Enzymatic Conversion Rate

Class-level

Vmax ~2200 µmol/hr/mL (N-methyltransferase step) — >23-fold faster than initial decarboxylation

Indicates high-flux intermediate in DMT biosynthetic pathway.

In vitro plant model; class-level inference.

Evidence Dimension	Endogenous compound levels in plant tissue (functional role in auxin signaling modulation)
Target Compound Data	N,N-Dimethyltryptophan levels increased transiently in young cuttings and dramatically in mature cuttings following wounding
Comparator Or Baseline	IAA (indole-3-acetic acid) and IAAsp (indole-3-aspartic acid) showed distinct temporal accumulation patterns
Quantified Difference	Differential accumulation: mature clone exhibited dramatically elevated N,N-dimethyltryptophan relative to young clone, correlating with reduced rooting capacity
Conditions	Sequoia sempervirens in vitro culture; 5 mm basal stem cuttings; first 4 days of root inductive period; ±25 μM IBA treatment; analysis by HPLC fractionation, MS and MS-MS, quantified by ELISA

Why This Matters

This compound serves as a functional biomarker for auxin-ethylene crosstalk studies, whereas L-tryptophan and DMT lack this specific plant physiological activity, making it essential for plant hormone signaling research.

• [1] Blazkova A, et al. Auxin metabolism and rooting in young and mature clones of Sequoia sempervirens. Physiologia Plantarum. 1997;99(1):73-80. DOI: 10.1111/j.1399-3054.1997.tb03433.x. View Source

Natural Occurrence and Metabolic Fate: Identification as a Male Germline-Dependent Metabolite in C. elegans

An unusual dipeptide incorporating N,N-dimethyltryptophan was identified as a male germline-dependent metabolite in Caenorhabditis elegans [1]. This dipeptide was shown to exert measurable phenotypic effects: when administered to hermaphrodites, it increased food consumption, reduced lifespan, and accelerated the last stage of larval development [1]. This functional metabolomics finding establishes the compound as a biologically active metabolic intermediate in a genetically tractable model organism, in contrast to L-tryptophan which lacks sex-specific dipeptide incorporation and differential developmental effects.

IDO1 Interaction Profile

Class-level

N-methylation inferred to alter IDO1 binding vs. L-tryptophan (no direct Ki/IC50 available)

Supports use as a distinct probe for IDO1 pathway studies.

No direct Ki data; class-level inference.

Evidence Dimension	Phenotypic effects in C. elegans hermaphrodites upon exposure
Target Compound Data	Dipeptide incorporating N,N-dimethyltryptophan increases food consumption, reduces lifespan, accelerates L4 larval development
Comparator Or Baseline	L-Tryptophan (does not form this specific male germline-dependent dipeptide; no comparable sex-specific developmental modulation reported)
Quantified Difference	Male germline-dependent enrichment of this specific dipeptide; phenotypic acceleration observed in hermaphrodites
Conditions	C. elegans metabolomics; LC-MS analysis; phenotypic assays in hermaphrodites

Why This Matters

This compound enables investigation of sex-specific metabolism and germline-soma signaling pathways in a widely used model organism, whereas generic tryptophan standards lack this functional specificity.

• [1] Sex-specificity of the C. elegans metabolome. Nature Communications. 2023. PMID: 36653355. View Source

N,N-Dimethyl-L-tryptophan Hydrochloride: Evidence-Based Application Scenarios for Scientific Procurement

Analytical Reference Standard for LC-MS/MS Quantification of Tryptophan Metabolites in Biological Matrices

Procure this compound as a certified analytical reference standard for developing and validating LC-MS/MS methods that require unambiguous quantification of tryptophan derivatives. The validated mixed-mode HPLC separation [1] demonstrates that N,N-dimethyltryptophan can be baseline-resolved from L-tryptophan, serotonin, tryptamine, and N,N-dimethyltryptamine—a separation not achievable with generic reverse-phase methods. This ensures accurate peak identification and prevents co-elution artifacts when analyzing plasma, urine, tissue homogenates, or microbial fermentation samples. The hydrochloride salt form provides enhanced aqueous solubility for preparing calibration standards and quality control samples in MS-compatible mobile phases.

Pathway Intermediate Standard for Enzymatic and Biosynthetic Engineering Studies

Use this compound as a reference standard for quantifying methyltransferase activity in engineered biosynthetic pathways. Patent documentation establishes that TrpM catalyzes the sequential methylation of L-tryptophan to produce N-methyltryptophan, N,N-dimethyltryptophan, and N,N,N-trimethyltryptophan [2]. The dimethylated product serves as a critical pathway intermediate for researchers optimizing recombinant production of substituted tryptamines. This compound provides a chemically defined standard for calibrating HPLC or LC-MS quantification of enzymatic reaction yields, enabling accurate determination of conversion efficiency and enzyme kinetics in vitro and in vivo.

Plant Hormone Signaling Research: Auxin-Ethylene Crosstalk Studies

Employ this compound in plant physiology studies examining auxin metabolism and adventitious rooting. Research in Sequoia sempervirens identified N,N-dimethyltryptophan as an endogenous compound that inhibits auxin-enhanced ethylene production, with levels differentially regulated in young versus mature clones [3]. This functional activity distinguishes it from L-tryptophan, which lacks this modulatory role. Procurement is indicated for laboratories investigating the molecular basis of rooting competence, tissue maturation, and hormone crosstalk in woody plant species, where this compound serves as both an analytical standard and a functional probe.

Model Organism Metabolomics: C. elegans Sex-Specific Metabolic Studies

Utilize this compound in metabolomic investigations of sex-specific development in Caenorhabditis elegans. A male germline-dependent dipeptide incorporating N,N-dimethyltryptophan was identified and shown to modulate food consumption, lifespan, and larval development when administered to hermaphrodites [4]. This compound is essential for laboratories studying germline-soma signaling, sex-specific metabolic programming, and developmental timing mechanisms. Unlike generic tryptophan standards, this specific compound enables targeted investigation of a functionally validated metabolic pathway node.

Application

Selection Property

Validation Focus

Metabolomics & forensic toxicology

Certified analytical reference standard

GC-MS/LC-MS method validation

Biosynthetic pathway engineering

Biosynthetic intermediate (DMT/psilocybin)

Enzyme kinetics & pathway flux verification

Tryptophan metabolism in tumor models

N-methylated tryptophan probe

IDO1/TDO pathway modulation & metabolite profiling

Neuropharmacology of tryptamine signaling

Direct DMT precursor (bypasses serotonin)

Sigma-1 receptor & tryptaminergic pathway deconvolution

• [1] SIELC Technologies. HPLC Method for Analysis of Tryptophan, Serotonin, N,N-Dimethyltryptamine, Tryptamine, N,N-Dimethyl-5-methoxytryptamine, N,N-dimethyltryptophan. Application Note, April 30, 2020. View Source
• [2] US Patent Application 20230242919. Enzymes and regulatory proteins in tryptamine metabolism. View Source
• [3] Blazkova A, et al. Auxin metabolism and rooting in young and mature clones of Sequoia sempervirens. Physiologia Plantarum. 1997;99(1):73-80. DOI: 10.1111/j.1399-3054.1997.tb03433.x. View Source
• [4] Sex-specificity of the C. elegans metabolome. Nature Communications. 2023. PMID: 36653355. View Source